Cas no 70791-58-1 (Acetic acid, cyano(ethoxyimino)-, ethyl ester)

• Product Name: Acetic acid, cyano(ethoxyimino)-, ethyl ester
• CAS No: 70791-58-1
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 546655
• PubChem ID: 71404854
• Update Time: 2025-04-19

Acetic acid, cyano(ethoxyimino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano(ethoxyimino)-, ethyl ester
• ethyl 2-cyano-2-ethoxyiminoacetate
• 70791-58-1
• Ethyl cyano(ethoxyimino)acetate
• DTXSID00825674

• Inchi： 1S/C7H10N2O3/c1-3-11-7(10)6(5-8)9-12-4-2/h3-4H2,1-2H3
• InChI Key： YUXFFLWQJQLLLS-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=NOCC)=O)CC

Computed Properties

• Exact Mass: 170.0692
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• PSA: 71.68